Cas no 824-80-6 (4-Flurobenzenesulfinic acid sodium salt)

4-Flurobenzenesulfinic acid sodium salt structure
824-80-6 structure
Product Name:4-Flurobenzenesulfinic acid sodium salt
CAS No:824-80-6
MF:C6H5FNaO2S
MW:183.155874967575
MDL:MFCD03093775
CID:83108
PubChem ID:23666220
Update Time:2024-10-27

4-Flurobenzenesulfinic acid sodium salt Chemical and Physical Properties

Names and Identifiers

    • Sodium 4-fluorobenzenesulfinate
    • P-Fluorobenzenesulfinic acid sodium salt dehydrate
    • 4-FluoroBenzene sulfinic acid sodium
    • 4-FLUOROBENZENESULFINIC ACID SODIUM SALT
    • 4-fluorophenylsulfinic acid sodium salt
    • 4-Flurobenzenesulfinic acid sodium salt
    • p-Fluorobenzenesulfinic Acid Sodium Salt Dihydrate
    • sodium 4-fluorobenzenesulphinate
    • Sodium p-fluorobenzene sulfinate
    • sodium p-fluorobenzenesulfinic acid
    • Sodium4fluorobenzenesulfinate,4-FLUOROBENZENESULFINICACIDSODIUMSALT
    • NSC 131873
    • Sodium p-fluorobenzenesulfinate
    • Benzenesulfinic acid, 4-fluoro-, sodium salt (9CI)
    • Benzenesulfinic acid, p-fluoro-, sodium salt (6CI, 7CI, 8CI)
    • EN300-181714
    • sodium 4-fluoro-benzenesulfinate
    • 4-fluorobenzene sulfinic acid sodium salt
    • SCHEMBL161233
    • AMY21921
    • MFCD03093775
    • A840355
    • CS-W005156
    • AKOS005258160
    • Benzenesulfinic acid, 4-fluoro-, sodium salt
    • H11887
    • 4-fluorobenzenesulfinic acid; sodium
    • (4-fluorophenyl)sulfinic acid sodium salt
    • FT-0632994
    • VDDUCRSPMBZLMH-UHFFFAOYSA-M
    • sodium;4-fluorobenzenesulfinate
    • Sodium4-fluorobenzenesulfinate
    • AS-10179
    • 824-80-6
    • SY037436
    • AKOS016373565
    • sodium 4-fluorobenzene-1-sulfinate
    • DB-056616
    • MDL： MFCD03093775
    • Inchi： 1S/C6H5FO2S.Na/c7-5-1-3-6(4-2-5)10(8)9;/h1-4H,(H,8,9);
    • InChI Key： SLINBBSGWNDTQP-UHFFFAOYSA-N
    • SMILES： [Na].O=S(C1C=CC(F)=CC=1)O

Computed Properties

  • Exact Mass: 218.00300
  • Monoisotopic Mass: 181.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.3A^2
  • XLogP3: 1.2

Experimental Properties

  • Melting Point: >250°C
  • Boiling Point: 329.5 °C at 760 mmHg
  • Flash Point: 153.1°C
  • PSA: 77.80000
  • LogP: 1.80080

4-Flurobenzenesulfinic acid sodium salt Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Flurobenzenesulfinic acid sodium salt Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY037436-100g
Sodium 4-Fluorobenzenesulfinate
 824-80-6 ≥95%
100g
 ¥485.00 2025-04-12
TRC
F600610-250mg
4-Flurobenzenesulfinic acid sodium salt
 824-80-6
250mg
 $ 58.00 2023-09-07
TRC
F600610-500mg
4-Flurobenzenesulfinic acid sodium salt
 824-80-6
500mg
 $ 75.00 2023-09-07
TRC
F600610-2.5g
4-Flurobenzenesulfinic acid sodium salt
 824-80-6
2.5g
 $ 161.00 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
099218-10g
4-Flurobenzenesulfinic acid sodium salt
 824-80-6 95+%
10g
 3072.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
099218-1g
4-Flurobenzenesulfinic acid sodium salt
 824-80-6 95+%
1g
 795.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
099218-5g
4-Flurobenzenesulfinic acid sodium salt
 824-80-6 95+%
5g
 2047.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YJ111-20g
4-Flurobenzenesulfinic acid sodium salt
 824-80-6 95+%
20g
 135.0CNY 2021-07-12
Alichem
A019087996-100g
Sodium 4-fluorobenzenesulfinate
 824-80-6 95%
100g
 $260.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S79720-1g
Sodium 4-fluorobenzenesulfinate
 824-80-6 95%
1g
 ¥22.0 2024-07-15

4-Flurobenzenesulfinic acid sodium salt Production Method

Production Method 1

14874-70-5 14874-70-5
91290-88-9 91290-88-9
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Rongalite Catalysts: Iron chloride (FeCl3) Solvents: Dimethylformamide ,  Acetonitrile ;  20 min, rt
Reference
Iron-catalyzed synthesis of arylsulfinates through radical coupling reaction
Zhang, Weixi; et al, Chemical Communications (Cambridge, 2016, 52(14), 2980-2983

Production Method 2

824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  5 min, 0 °C; 30 min, rt
Reference
Facile access to sodium arylsulfinates via nucleophilic C-S bond cleavage of 2-(arylsulfonyl)pyrimidines
Kwon, Yujeong; et al, Tetrahedron Letters, 2023, 123,

Production Method 3

371-42-6 371-42-6
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Methyl acrylate Catalysts: Sodium acetate Solvents: Tetrahydrofuran ,  Water ;  18 h, rt
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
1.4 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  0 °C
Reference
Amine-Catalyzed Copper-Mediated C-H Sulfonylation of Benzaldehydes via a Transient Imine Directing Group
Higham, Joe I. ; et al, Angewandte Chemie, 2022, 61(27),

Production Method 4

50986-83-9 50986-83-9
824-80-6 824-80-6
Reaction Conditions
1.1 rt
Reference
Base-Mediated C4-Selective C-H-Sulfonylation of Pyridine
Friedrich, Marius; et al, European Journal of Organic Chemistry, 2022, 2022(34),

Production Method 5

824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C → rt; 3 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
2.1 Reagents: Sodium methoxide Solvents: Methanol ;  5 min, 0 °C; 30 min, rt
Reference
Facile access to sodium arylsulfinates via nucleophilic C-S bond cleavage of 2-(arylsulfonyl)pyrimidines
Kwon, Yujeong; et al, Tetrahedron Letters, 2023, 123,

Production Method 6

371-42-6 371-42-6
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Tetrahydrofuran ,  Water ;  18 h, rt
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  0 °C
Reference
Copper Mediated C(sp2)-H sulfonylation of aldehydes using a catalytic transient imine directing group
Higham, Joe I.; et al, ChemRxiv, 2021, 1, 1-6

Production Method 7

371-42-6 371-42-6
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Tetrahydrofuran ,  Water ;  overnight, rt
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ;  0 °C
Reference
Copper catalysed oxidative α-sulfonylation of branched aldehydes using the acid enhanced reactivity of manganese(IV) oxide
Higham, Joe I.; et al, Chemical Communications (Cambridge, 2020, 56(33), 4587-4590

Production Method 8

17697-92-6 17697-92-6
352-34-1 352-34-1
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide Solvents: N-Methyl-2-pyrrolidone ;  18 h, 130 °C
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  0 °C → rt; 3 h, rt
2.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
3.1 Reagents: Sodium methoxide Solvents: Methanol ;  5 min, 0 °C; 30 min, rt
Reference
Facile access to sodium arylsulfinates via nucleophilic C-S bond cleavage of 2-(arylsulfonyl)pyrimidines
Kwon, Yujeong; et al, Tetrahedron Letters, 2023, 123,

Production Method 9

349-88-2 349-88-2
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water ;  4 h, 80 °C
Reference
Copper-Catalyzed Sulfinyl Cross-Coupling Reaction of Sulfinamides
Kou, Mengting; et al, Organic Letters, 2022, 24(46), 8514-8519

Production Method 10

349-88-2 349-88-2
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water ;  4 h, 80 °C
Reference
Electrochemistry Enabled Nickel-Catalyzed Selective C-S Bond Coupling Reaction
Wang, Yang; et al, European Journal of Organic Chemistry, 2022, 2022(5),

Production Method 11

460-00-4 460-00-4
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Magnesium ,  Iodine Solvents: Tetrahydrofuran ;  1 h, 100 °C
1.2 Reagents: 1,4-Diazoniabicyclo[2.2.2]octane, 1,4-disulfino-, bis(inner salt) ;  0 °C; 3 h, 0 °C; 0 °C → rt
1.3 Reagents: Sodium carbonate Solvents: Water ;  rt
1.4 Reagents: Sulfuric acid Solvents: Water ;  acidified, cooled
Reference
Synthesis of sodium aryl sulfinates from aryl bromides employing 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) adduct (DABSO) as a bench-stable, gas-free alternative to SO2
Skillinghaug, Bobo; et al, Tetrahedron Letters, 2016, 57(5), 533-536

Production Method 12

824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: 1,4-Diazoniabicyclo[2.2.2]octane, 1,4-disulfino-, bis(inner salt) Catalysts: Aluminum chloride Solvents: 1,2-Dichloroethane ;  3 h, 25 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  25 °C
Reference
Convenient method for preparation of aryl sulfinates from arenes and DABSO as the SO2 surrogates
Wang, Tianlei; et al, Tetrahedron Letters, 2018, 59(13), 1183-1187

Production Method 13

371-42-6 371-42-6
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Methyl acrylate ,  Sodium acetate Solvents: Tetrahydrofuran ,  Water ;  overnight, rt
1.2 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
1.4 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ;  0 °C
Reference
Copper catalysed oxidative α-sulfonylation of branched aldehydes using the acid enhanced reactivity of manganese(IV) oxide
Higham, Joe I.; et al, Chemical Communications (Cambridge, 2020, 56(33), 4587-4590

Production Method 14

371-42-6 371-42-6
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Potassium chloride ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Water ;  2 h, rt
2.1 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water ;  3 h, reflux
Reference
The Photochemical Activity of a Halogen-Bonded Complex Enables the Microfluidic Light-Driven Alkylation of Phenols
Cuadros, Sara; et al, Organic Letters, 2022, 24(16), 2961-2966

Production Method 15

1040311-61-2 1040311-61-2
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Dichloromethane ;  0 °C
Reference
Copper Mediated C(sp2)-H sulfonylation of aldehydes using a catalytic transient imine directing group
Higham, Joe I.; et al, ChemRxiv, 2021, 1, 1-6

Production Method 16

1040311-61-2 1040311-61-2
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ;  0 °C
Reference
Copper catalysed oxidative α-sulfonylation of branched aldehydes using the acid enhanced reactivity of manganese(IV) oxide
Higham, Joe I.; et al, Chemical Communications (Cambridge, 2020, 56(33), 4587-4590

Production Method 17

1765-93-1 1765-93-1
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Triethylamine ,  1,4-Diazoniabicyclo[2.2.2]octane, 1,4-disulfino-, bis(inner salt) Catalysts: Dichlorotris(triphenylphosphine)ruthenium Solvents: Methanol-d4 ;  4 h, 100 °C; 100 °C → rt
Reference
Synthesis of Sulfones via Ru(II)-Catalyzed Sulfination of Boronic Acids
Gulbe, Krista; et al, Journal of Organic Chemistry, 2020, 85(8), 5660-5669

Production Method 18

352-34-1 352-34-1
1765-93-1 1765-93-1
824-80-6 824-80-6
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate ,  m-Chloroperbenzoic acid Solvents: Dichloromethane ;  rt
1.2 rt
2.1 Reagents: Rongalite Catalysts: Iron chloride (FeCl3) Solvents: Dimethylformamide ,  Acetonitrile ;  20 min, rt
Reference
Iron-catalyzed synthesis of arylsulfinates through radical coupling reaction
Zhang, Weixi; et al, Chemical Communications (Cambridge, 2016, 52(14), 2980-2983

4-Flurobenzenesulfinic acid sodium salt Raw materials

4-Flurobenzenesulfinic acid sodium salt Preparation Products

4-Flurobenzenesulfinic acid sodium salt Related Literature

Related Categories

824-80-6 (4-Flurobenzenesulfinic acid sodium salt) Related Products

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd